Cas no 1186609-90-4 (3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine)

• Product Name: 3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine
• CAS No: 1186609-90-4
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 5231034
• Update Time: 2026-03-07

3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine
• SB12850
• C93293
• 3-isopropyl-1h-pyrazolo[3,4-b]pyridin-5-amine
• 1H-Pyrazolo[3,4-b]pyridin-5-amine, 3-(1-methylethyl)-

• Inchi： 1S/C9H12N4/c1-5(2)8-7-3-6(10)4-11-9(7)13-12-8/h3-5H,10H2,1-2H3,(H,11,12,13)
• InChI Key： OXVCFOBYANAFTI-UHFFFAOYSA-N
• SMILES： N1C(=C2C=C(C=NC2=N1)N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 1.3
• Topological Polar Surface Area: 67.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine

3-(Propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine: A Comprehensive Overview of CAS No. 1186609-90-4

3-(Propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine, with the CAS number 1186609-90-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine.

Chemical Structure and Properties

The molecular formula of 3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine is C₁₂H₁₅N₅, and its molecular weight is approximately 229.28 g/mol. The compound features a pyrazolopyridine core with an isopropyl substituent at the 3-position and an amino group at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The pyrazolopyridine scaffold is known for its ability to interact with various biological targets, making it a valuable scaffold in drug discovery.

Synthesis Methods

The synthesis of 3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 5-chloro-1H-pyrazolo[3,4-b]pyridine with isopropylamine in the presence of a suitable base. Another approach involves the cyclization of an appropriate precursor followed by functional group manipulation to introduce the desired substituents. Recent advancements in synthetic methodologies have focused on improving yield and selectivity while minimizing environmental impact.

Biological Activities and Mechanisms of Action

3-(Propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the key areas of interest is its interaction with serotonin receptors, specifically the 5-HT₇ receptor. Research has shown that this compound exhibits potent agonist activity at the 5-HT₇ receptor, which plays a crucial role in various physiological processes such as circadian rhythm regulation and neuroprotection.

In addition to its activity at serotonin receptors, 3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a promising candidate for the treatment of inflammatory diseases.

Clinical Applications and Research Developments

The therapeutic potential of 3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine has led to several clinical trials aimed at evaluating its efficacy and safety in various conditions. One notable area of focus is its use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can improve cognitive function and reduce neurodegeneration in animal models.

In the realm of oncology, recent research has explored the anti-cancer properties of 3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have potential as a novel anti-cancer agent.

Safety and Toxicology

The safety profile of 3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have generally shown favorable results, with no significant adverse effects observed at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

FUTURE DIRECTIONS AND CONCLUSIONS

The continued exploration of 3-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridin-5-amine holds promise for advancing our understanding of its biological activities and therapeutic applications. Ongoing research efforts are focused on optimizing its pharmacological properties through structure-based drug design and identifying new targets for intervention. As more data becomes available from clinical trials, we can expect to see this compound play an increasingly important role in the treatment of various diseases.